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Compound of Interest

2,8-Diazaspiro[4.5]decan-3-one
Compound Name:

hydrochloride
CAS No.: 945892-88-6
Cat. No.: B1398205

Get Quote

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the transition from planar, aromatic-heavy molecules to three-
dimensional (3D) scaffolds is critical for improving physicochemical properties such as solubility
and target selectivity. 2,8-Diazaspiro[4.5]decan-3-one hydrochloride represents a privileged
spirocyclic scaffold. By fusing a piperidine ring (6-membered) and a pyrrolidinone ring (5-
membered) at a single quaternary carbon, this structure offers a high fraction of sp3-hybridized
carbons (

), rigidifying the molecular geometry while positioning vectors for library derivatization at the
nitrogen atoms (

and

).

Chemical Identity & Structural Analysis[1][2][3][4][5]
[6]
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Property Detail
IUPAC Name 2,8-Diazaspiro[4.5]decan-3-one hydrochloride
945892-88-6 (HCI Salt); 561314-57-6 (Free
CAS Number
Base)
Molecular Formula (HCI Salt)
] 190.67 g/mol (HCI Salt); 154.21 g/mol (Free
Molecular Weight
Base)
SMILES C1CNCCC12CC(=0O)NC2.CI
Appearance White to off-white solid
Solubility Soluble in water, DMSO, and methanol

Structural Geometry

The molecule consists of two orthogonal rings sharing carbon C5:

» Ring A (Piperidine): Typically adopts a chair conformation, minimizing steric strain. The
nitrogen at position 8 (

) is a secondary amine (in the free base) or ammonium (in the salt), serving as a primary
handle for diversification (e.g., reductive amination, amide coupling).

e Ring B (Pyrrolidinone): A 5-membered lactam ring. The amide nitrogen (

) and the ketone (

) provide hydrogen bond donor/acceptor motifs, crucial for binding affinity in protein pockets.

Synthetic Methodology

The synthesis of 2,8-diazaspiro[4.5]decan-3-one relies on constructing the spiro-junction from a
4-piperidone precursor. The most robust route employs a Horner-Wadsworth-Emmons (HWE)
olefination followed by a Michael addition/cyclization sequence.
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Reaction Pathway Visualization
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Figure 1: Synthetic workflow for the construction of the 2,8-diazaspiro[4.5]decan-3-one scaffold.

Detailed Experimental Protocol

Note: This protocol describes the synthesis starting from commercially available N-Boc-4-
piperidone.

Step 1: Horner-Wadsworth-Emmons Olefination
e Suspend NaH (60% in oil, 1.2 eq) in anhydrous THF at 0°C.
e Dropwise add triethyl phosphonoacetate (1.2 eq) and stir for 30 min to form the ylide.

o Add N-Boc-4-piperidone (1.0 eq) dissolved in THF. Warm to room temperature (RT) and stir
for 2 hours.

e Quench/Workup: Add saturated

, extract with EtOAc. Dry (
) and concentrate to yield the

-unsaturated ester.

Step 2: Michael Addition of Nitromethane
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e Dissolve the unsaturated ester (1.0 eq) in nitromethane (

, used as solvent/reagent).

e Add DBU (1,8-Diazabicyclo[5.4.0]Jundec-7-ene, 1.1 eq) and heat to 60°C for 4-6 hours.

o Workup: Evaporate excess nitromethane. Dilute residue with EtOAc, wash with 1N HCI (to
remove DBU), then brine. Purify via flash chromatography to isolate the

-nitro ester.
Step 3: Reductive Cyclization (The "Spiro" Step)

Dissolve the nitro ester in MeOH.

o Add Raney Nickel (approx. 10 wt% loading) and purge with

gas (balloon pressure or 50 psi in a Parr shaker).

o Stir at RT for 12-24 hours. The nitro group reduces to an amine, which spontaneously
attacks the ethyl ester to close the lactam ring.

o Workup: Filter through Celite (Caution: Raney Ni is pyrophoric). Concentrate the filtrate to
obtain tert-butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate.

Step 4: Acid Deprotection
e Dissolve the N-Boc intermediate in 4M HCl in 1,4-dioxane.
e Stir at RT for 2 hours. A white precipitate forms.

« |solation: Filter the solid, wash with diethyl ether, and dry under vacuum to yield 2,8-
diazaspiro[4.5]decan-3-one hydrochloride.

Medicinal Chemistry Applications
Scaffold Utility

This molecule serves as a versatile building block for Fragment-Based Drug Discovery (FBDD).
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e Vector 1 (

): High reactivity for nucleophilic substitution, reductive amination, or amide coupling. Used
to attach lipophilic tails or target-specific warheads.

e Vector 2 (

): The lactam nitrogen can be alkylated (requires strong base) or arylated (Chan-Lam or
Buchwald coupling) to modulate polarity and H-bond donor status.

Biological Case Studies

Therapeutic Area Mechanism of Action Role of Scaffold

Derivatives of 2,8-
diazaspiro[4.5]decan-1-one
] N . (isomer) and 3-one show
Antifungal Chitin Synthase Inhibitor ) ]
potency against C. albicans by
mimicking the transition state

of chitin synthesis [1].

The spiro-framework provides
a rigid mimetic of
acetylcholine, with the basic

Neurology Muscarinic Agonists (M1) nhitrogen (

) interacting with the conserved
Asp residue in the GPCR
binding pocket [2].

The spiro-lactam constrains

the backbone, acting as a

Oncology Peptide Mimetics -turn mimetic in peptidomimetic

inhibitors of protein-protein
interactions (e.g., MDM2-p53).

Safety & Handling (GHS Classification)

Signal Word: Warning
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H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Handling Protocol:

e Use in a fume hood to avoid inhalation of dust.

o Wear nitrile gloves and safety glasses.

o Store in a desiccator; the hydrochloride salt is hygroscopic.

References

» Design, Synthesis and Biological Evaluation of Novel Diazaspiro[4.5]decan-1-one
Derivatives. European Journal of Medicinal Chemistry. Link

e Synthesis and Structure-Activity Studies of 1-oxa-8-azaspiro[4.5]decanes as M1 Muscarinic
Agonists. Chemical and Pharmaceutical Bulletin. Link

e PubChem Compound Summary for CID 60145982: 2,8-Diazaspiro[4.5]decan-3-one
hydrochloride. National Center for Biotechnology Information. Link

o One-Pot Synthesis of Spiro-Scaffolds via Schiff Base. Molecules. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 2,8-Diazaspiro(4.5)decan-3-one | CBH14N20O | CID 10559599 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 2. tert-Butyl 2,8-diazaspiro(4.5)decane-8-carboxylate | C13H24N202 | CID 23282900 -
PubChem [pubchem.ncbi.nlm.nih.gov]

o 3. 2-Azaspiro(4.5)decan-3-one | C9H15NO | CID 47457 - PubChem
[pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Comprehensive Technical Guide: 2,8-
Diazaspiro[4.5]decan-3-one Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398205/docs#comprehensive-technical-guide-2-8-
diazaspiro-4-5-decan-3-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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